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Compound of Interest

Compound Name: Copper(ll) ionophore |

Cat. No.: B142257

Essential Safety and Handling Guide for Copper(ll)
lonophore |

Chemical Identity:

Systematic Name: o-Xylylenebis(N,N-diisobutyldithiocarbamate)

Synonym: Copper(ll) ionophore I, 0-XBDiBDTC

CAS Number: 125769-67-7

Molecular Formula: C26H4aN2Sa

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Copper(ll) ionophore I. The following procedures
and data are compiled to ensure safe laboratory practices.

Quantitative Data Summary

Specific toxicological data, such as an LD50, for Copper(ll) ionophore | is not readily
available. Therefore, the occupational exposure limits for general copper dusts and mists are
provided as a conservative reference.
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Parameter Value Species Reference

Occupational

Exposure Limits (as

Cu)
NIOSH REL (TWA) 1 mg/m? N/A [1]
OSHA PEL (TWA) 1 mg/ms3 N/A [1]

Acute Oral Toxicity
(General
Dithiocarbamates)

LD50 Range 285 - 7500 mg/kg Rat/Mouse [2]

Note: The provided LD50 range is for dithiocarbamates as a class of compounds and may not
be representative of Copper(ll) ionophore I. Handle this compound with care, assuming it may
be harmful if ingested or inhaled.

Personal Protective Equipment (PPE)

A standard laboratory PPE protocol should be followed when handling Copper(ll) ionophore I.

Protection Type Specification Rationale

_ Nitrile or other suitable _
Hand Protection ) ) To prevent skin contact.
chemical-resistant gloves.

Safety glasses with side
To protect eyes from dust or

Eye Protection shields or chemical safety
splashes.
goggles.
) To prevent contamination of
Skin and Body Standard laboratory coat. )
personal clothing.
NIOSH-approved N95 (or Required if there is a risk of

Respiratory ) )
better) respirator. generating dust or aerosols.
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Operational and Disposal Plans
Handling and Storage

o Engineering Controls: Handle in a well-ventilated area. For procedures that may generate
dust or aerosols, use a chemical fume hood.

e Handling Practices: Avoid contact with skin and eyes. Avoid the formation of dust and
aerosols. Use non-sparking tools.

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place. Keep away from incompatible materials such as strong oxidizing agents.

Spill and Emergency Procedures

e Spill Response:
o Evacuate the area.
o Wear appropriate PPE.

o For solid spills, carefully sweep up the material to avoid generating dust and place it in a
sealed, labeled container for hazardous waste disposal.

o For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and collect the waste
for disposal.

o Prevent the material from entering drains or waterways.
» First Aid Measures:

o Inhalation: Move the individual to fresh air. If breathing difficulties arise, seek medical
attention.

o Skin Contact: Wash the affected area thoroughly with soap and water.

o Eye Contact: Rinse eyes cautiously with water for several minutes. If contact lenses are
present, remove them if it is easy to do so. Continue rinsing and seek medical attention.
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o Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek immediate
medical advice.

Disposal Plan

o Waste Classification: Copper(ll) ionophore | and its containers should be treated as
hazardous waste.

» Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations. Do not dispose of down the drain
or into the environment.

Mechanism of Action: Copper lonophore Signaling
Pathway

Copper ionophores, including dithiocarbamates, facilitate the transport of copper ions across
cellular membranes, leading to an increase in intracellular copper concentration.[3] This
disrupts copper homeostasis and induces a form of cell death known as cuproptosis.[4][5] The
primary mechanism involves the generation of reactive oxygen species (ROS) and the
aggregation of lipoylated mitochondrial proteins.[4][6]
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Caption: Mechanism of copper ionophore-induced cuproptosis.
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Experimental Protocols

While specific, detailed protocols for o-Xylylenebis(N,N-diisobutyldithiocarbamate) are not
widely published, its primary application is as a neutral ionophore for Cu?*-selective polymer
membrane electrodes. A general protocol for the preparation of such an electrode is outlined
below.

Protocol: Preparation of a Cu?*-Selective Polymer Membrane Electrode

» Membrane Cocktail Preparation:
o Dissolve high molecular weight poly(vinyl chloride) (PVC) as the polymer matrix.
o Add a plasticizer (e.g., dioctyl phthalate or nitrophenyl octyl ether).

o Dissolve the Copper(ll) ionophore I in the mixture. The concentration of the ionophore is
a critical parameter and typically ranges from 1-5% by weight.

o Add a lipophilic salt (e.g., potassium tetrakis(4-chlorophenyl)borate) to reduce the
membrane resistance and improve the electrode's response.

o The components are typically dissolved in a volatile solvent like tetrahydrofuran (THF).
» Membrane Casting:

o Pour the membrane cocktail into a glass ring or a suitable casting mold placed on a clean

glass plate.

o Allow the solvent to evaporate slowly over 24-48 hours to form a thin, homogeneous

membrane.
o Electrode Assembly:
o Cut a small disc from the cast membrane.

o Mount the membrane disc into an electrode body (e.g., a PVC tube).
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o Fill the electrode body with an internal filling solution containing a known concentration of
a copper salt (e.g., 0.1 M CucClz2).

o Insert an internal reference electrode (e.g., Ag/AgCl) into the filling solution.

o Conditioning and Calibration:

o Condition the electrode by soaking it in a solution of a copper salt for several hours.

o Calibrate the electrode by measuring its potential in a series of standard solutions of
known Cu?* concentrations.

o Plot the measured potential against the logarithm of the Cu?* activity to determine the
electrode's response characteristics (e.g., slope, detection limit).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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